Cas no 6278-69-9 (Benzothiazole,2-(dichloromethyl)-)
6278-69-9 structure
Product Name:Benzothiazole,2-(dichloromethyl)-
CAS No:6278-69-9
MF:C8H5Cl2NS
MW:218.102998495102
CID:522180
PubChem ID:234470
Update Time:2025-04-19
Benzothiazole,2-(dichloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(dichloromethyl)-
- 2-(dichloromethyl)-1,3-benzothiazole
- Benzothiazole, 2-(dichloromethyl)- (8CI,9CI)
- 2-benzothiazolyldichloromethane
- 2-Dichlormethyl-benzothiazol
- 2-dichloromethylbenzothiazole
- Benzothiazole,2-(dichloromethyl)
-
- Inchi： 1S/C8H5Cl2NS/c9-7(10)8-11-5-3-1-2-4-6(5)12-8/h1-4,7H
- InChI Key： IEHOAJPYPWLJIC-UHFFFAOYSA-N
- SMILES： ClC(C1=NC2C=CC=CC=2S1)Cl
Computed Properties
- Exact Mass: 216.95200
- Monoisotopic Mass: 216.9519757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13000
- LogP: 3.77250
Benzothiazole,2-(dichloromethyl)- Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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